2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C22H20BrF2N3O2S/c23-16-5-3-15(4-6-16)19-13-26-22(31-14-20(29)27-11-1-2-12-27)28(19)17-7-9-18(10-8-17)30-21(24)25/h3-10,13,21H,1-2,11-12,14H2
• InChI Key: UOKIMJINQHBHIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC=C(N2C3=CC=C(C=C3)OC(F)F)C4=CC=C(C=C4)Br
• Molecular Formula: C22H20BrF2N3O2S
• Molecular Weight: 508.4 g/mol

Description

2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H20BrF2N3O2S and its molecular weight is 508.38. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticholinesterase Activities

A study conducted by Mohsen et al. (2014) focused on synthesizing derivatives related to the chemical compound and investigating their anticholinesterase activities. This research is significant in understanding the potential applications of these compounds in treating conditions like Alzheimer's disease, where cholinesterase inhibitors are commonly used.

Hydrogen-Bonding Patterns

The research by Balderson et al. (2007) examined the hydrogen-bonding patterns in enaminones, closely related to the compound . Their findings contribute to the understanding of molecular interactions, which is crucial in the design and development of new pharmaceutical compounds.

Antiviral Activity

A study by Attaby et al. (2006) synthesized derivatives that include elements of the compound in focus and evaluated their antiviral activity. Discovering new antiviral agents is critical, especially in the context of emerging infectious diseases.

Heterocyclic Compound Synthesis

The work of Adnan et al. (2014) involved the preparation of various heterocyclic compounds, including those similar to the compound . This research aids in expanding the diversity of compounds available for pharmaceutical applications.

Anti-Leishmanial Activity

In a study by Hussain et al. (2016), new compounds were synthesized, showing potential anti-microbial and specifically anti-leishmanial activities. This opens up avenues for developing treatments against parasitic diseases.

Heme Oxygenase Inhibition

The research by Roman et al. (2010) explored the inhibition of heme oxygenases by derivatives including elements of the compound . This is significant in studying conditions related to oxidative stress and inflammation.

Novel Cathinone Derivative Identification

A study by Bijlsma et al. (2015) identified a novel cathinone derivative closely related to the compound . This research is important in the field of forensic toxicology and drug analysis.

Synthesis and Antimicrobial Activity

Research by Nural et al. (2018) involved synthesizing polysubstituted derivatives and evaluating their antimicrobial activity, contributing to the search for new antimicrobial agents.